Cas no 2253629-42-2 (1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo-)

• Product Name: 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo-
• CAS No: 2253629-42-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5412220
• Update Time: 2025-10-22

1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo-

• Inchi： 1S/C11H17NO3/c1-11(2)7-5-6(9(13)14)3-4-8(7)12-10(11)15/h6-8H,3-5H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key： QXLIXMLOBUMALG-UHFFFAOYSA-N
• SMILES： N1C2C(CC(C(O)=O)CC2)C(C)(C)C1=O

Additional information on 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo-

Chemical Profile of 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo (CAS No. 2253629-42-2)

The compound 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo (CAS No. 2253629-42-2) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its intricate molecular framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The structure of this molecule incorporates a 1H-indole core, a scaffold that is widely recognized for its biological activity and versatility in medicinal chemistry.

At the heart of this compound lies the indole moiety, a structural motif that is prevalent in numerous bioactive natural products and synthetic drugs. The indole ring system is renowned for its role in modulating various biological pathways, including those involved in neurology, immunology, and cancer biology. The presence of a carboxylic acid group at the 5-position of the indole ring enhances the compound's reactivity and functionalization potential, making it a valuable intermediate in synthetic chemistry.

The octahydro-3,3-dimethyl-2-oxo substituent further distinguishes this compound from its analogs by introducing a highly substituted cyclohexane ring with an oxygen atom at the 2-position. This structural feature imparts unique steric and electronic properties to the molecule, which can be exploited to fine-tune its pharmacological profile. The dimethyl substitution at the 3-position of the cyclohexane ring adds another layer of complexity, influencing both the conformational flexibility and binding affinity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater precision. Molecular docking studies have suggested that 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo may interact with several key protein targets implicated in human diseases. Notably, preliminary investigations have indicated potential binding to enzymes involved in metabolic pathways and receptors associated with neurological disorders.

In the realm of drug discovery, the synthesis of derivatives from this core structure has become a focal point for medicinal chemists. By modifying functional groups or introducing additional substituents, researchers aim to enhance potency, selectivity, and pharmacokinetic properties. The carboxylic acid group serves as a versatile handle for further derivatization, allowing for the creation of amides, esters, or salts that may improve solubility or bioavailability.

The 1H-indole scaffold is particularly interesting due to its presence in numerous FDA-approved drugs and investigational compounds. Its ability to adopt multiple conformations makes it an excellent candidate for designing molecules that can bind to complex biological targets with high affinity. The octahydro-3,3-dimethyl-2-oxo moiety adds rigidity to the molecule, which can be beneficial in optimizing binding interactions within cellular environments.

Current research is exploring the therapeutic potential of this compound in various disease models. Preclinical studies have begun to unravel its mechanism of action, revealing possible interactions with pathways relevant to inflammation and oxidative stress. These findings align with the growing interest in indole derivatives as modulators of immune responses and antioxidants.

The synthesis of 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the indole core, followed by functional group manipulations to introduce the desired substituents. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have demonstrated its resilience under standard storage conditions but also highlighted sensitivity to certain environmental factors such as moisture or light exposure. These insights are crucial for formulating stable pharmaceutical candidates that maintain efficacy throughout their shelf life.

As computational tools continue to evolve, so does our ability to predict and validate the biological activity of complex molecules like 1H-Indole-5-carboxylic acid, octahydro-3,3-dimethyl-2-oxo. High-throughput virtual screening has identified potential hit compounds that warrant further experimental validation. This synergy between computational modeling and experimental chemistry accelerates the drug discovery pipeline by prioritizing promising candidates based on theoretical data.

The role of this compound in combinatorial therapy is also under exploration. By pairing it with other bioactive molecules or therapeutic agents, researchers aim to achieve synergistic effects that could lead to more effective treatments for multifaceted diseases such as cancer or neurodegenerative disorders. The versatility of its chemical structure makes it an ideal candidate for such multidrug approaches.

In conclusion,1H-Indole-5-carboxylic acid, octahydro-3,dimethyl,2 oxo (CAS No. 225362942) exemplifies how intricate molecular design can yield compounds with significant therapeutic potential. Its unique structural features combined with recent advances in synthetic and computational chemistry position it as a valuable asset in ongoing efforts to develop novel treatments for human diseases.